6-Chloro-2-piperazino-4-dimethylamino-7-benzylamino-pteridine
Cat. No. B8338932
M. Wt: 398.9 g/mol
InChI Key: KNPLFFHAIBJZBG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04560685
Procedure details
This compound was prepared analogous to Example 1 from 2,6-dichloro-4-dimethylamino-7-benzylamino-pteridine and piperazine.
Name
2,6-dichloro-4-dimethylamino-7-benzylamino-pteridine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[N:11]=[C:10]([N:12]([CH3:14])[CH3:13])[C:9]2[C:4](=[N:5][C:6]([NH:16][CH2:17][C:18]3[CH:23]=[CH:22][CH:21]=[CH:20][CH:19]=3)=[C:7]([Cl:15])[N:8]=2)[N:3]=1.[NH:24]1[CH2:29][CH2:28][NH:27][CH2:26][CH2:25]1>>[Cl:15][C:7]1[N:8]=[C:9]2[C:4](=[N:5][C:6]=1[NH:16][CH2:17][C:18]1[CH:23]=[CH:22][CH:21]=[CH:20][CH:19]=1)[N:3]=[C:2]([N:24]1[CH2:29][CH2:28][NH:27][CH2:26][CH2:25]1)[N:11]=[C:10]2[N:12]([CH3:14])[CH3:13]
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Inputs
Step One
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Name
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2,6-dichloro-4-dimethylamino-7-benzylamino-pteridine
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC1=NC2=NC(=C(N=C2C(=N1)N(C)C)Cl)NCC1=CC=CC=C1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N1CCNCC1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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Smiles
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ClC=1N=C2C(=NC(=NC2=NC1NCC1=CC=CC=C1)N1CCNCC1)N(C)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
